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Compound of Interest

Compound Name: Sequirin C

Cat. No.: B106890

For Researchers, Scientists, and Drug Development Professionals

Core Identification

Sequirin C is a naturally occurring norlignan, a class of organic compounds found in various
plant species. This document provides a detailed overview of its chemical identity, biological
activities, and the experimental methodologies used to investigate its properties.

Chemical Identifiers

A summary of the key chemical identifiers for Sequirin C is provided in the table below.

Identifier Value Reference

4-[(E,3S,4S)-4,5-dihydroxy-1-
IUPAC Name (4-hydroxyphenyl)pent-1-en-3-  [1][2][3]
yllbenzene-1,2-diol

CAS Number 18194-29-1 [1][4][5]

Molecular Formula C17H1805 [1112][4]

Molecular Weight 302.32 g/mol [1]
UWWISKPOVFKUES-

InChl Key [1](3]
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Physicochemical Properties

The physicochemical properties of Sequirin C are essential for understanding its behavior in
biological systems and for developing analytical methods.

Property Value Reference
Topological Polar Surface Area  101.0 A2 [2]
Hydrogen Bond Donor Count 5 [2]
Rotatable Bond Count 5 [2]

XLogP 1.9 [1][2]

Purity Typically 298% for commercial A5]

standards
Appearance Solid / Powder [4115]

B Soluble in DMSO, Chloroform,
Solubility _ [4]
Dichloromethane

Biological Activity and Potential Applications

Sequirin C has been identified as a metabolite in several plant species, including Cryptomeria
japonica, Sequoia sempervirens, and Metasequoia glyptostroboides[1]. Research has indicated
its potential as a feeding inhibitor[5].

Antifeedant Activity

Further research is required to fully elucidate the mechanisms of action and potential
therapeutic applications of Sequirin C. The following sections will delve into the experimental
approaches that could be employed for such investigations.

Hypothetical Experimental Workflow for
Investigating Sequirin C

The following diagram illustrates a potential experimental workflow for the comprehensive study
of Sequirin C, from initial isolation to the assessment of its biological activity.
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A potential experimental workflow for Sequirin C research.

Hypothetical Signaling Pathway Inhibition by
Sequirin C

The diagram below illustrates a hypothetical signaling pathway that could be modulated by
Sequirin C, leading to an antifeedant response. This is a generalized representation for

illustrative purposes.
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Hypothetical inhibition of a feeding signaling pathway by Sequirin C.
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Detailed Experimental Protocols

To facilitate reproducibility and further research, this section would typically contain detailed
experimental protocols. As specific experimental data for Sequirin C is limited in the public
domain, the following are generalized examples of protocols that would be relevant for its
study.

Protocol: Isolation of Sequirin C from Cryptomeria
japonica

o Extraction: Air-dried and powdered heartwood of C. japonica is extracted with methanol at
room temperature. The solvent is then evaporated under reduced pressure to yield a crude
extract.

» Solvent Partitioning: The crude extract is suspended in water and successively partitioned
with n-hexane, chloroform, and ethyl acetate.

o Column Chromatography: The chloroform-soluble fraction is subjected to silica gel column
chromatography, eluting with a gradient of n-hexane and ethyl acetate.

e Preparative HPLC: Fractions containing Sequirin C are further purified by preparative high-
performance liquid chromatography (HPLC) on a C18 column.

 Structure Elucidation: The structure of the purified compound is confirmed using nuclear
magnetic resonance (NMR) spectroscopy (*H, 13C, COSY, HMBC) and mass spectrometry
(MS).

Protocol: Antifeedant Bioassay

o Test Substance Preparation: Sequirin C is dissolved in a suitable solvent (e.g., acetone) to
prepare a series of concentrations.

o Diet Preparation: A standard artificial diet for the target insect species (e.g., Acusta despesta)
is prepared. The test solutions are applied to the diet and the solvent is allowed to evaporate.

» Bioassay: Larvae of the target insect are placed in individual containers with the treated diet.
A control group with a solvent-treated diet is also included.
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o Data Collection: After a set period (e.g., 48 hours), the amount of diet consumed is
measured. The antifeedant activity is calculated based on the reduction in food consumption
in the treated groups compared to the control.

Conclusion and Future Directions

Sequirin C presents an interesting scaffold for further investigation, particularly in the context
of its antifeedant properties. Future research should focus on elucidating its precise
mechanism of action, identifying its molecular targets, and exploring its potential for
development as a natural product-based pest management agent. A thorough toxicological
evaluation would also be a critical next step in assessing its safety profile. The methodologies
and data presented in this guide provide a foundational framework for researchers to build
upon in their exploration of Sequirin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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